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Compound of Interest

Compound Name: 3-(Thiophen-2-yl)propan-1-ol

Cat. No.: B100783

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Thiophen-2-yl)propan-1-ol is a sulfur-containing heterocyclic organic compound. The
thiophene ring is a common scaffold in medicinal chemistry, and its derivatives have shown a
wide range of biological activities.[1][2] This technical guide provides a comprehensive
overview of 3-(Thiophen-2-yl)propan-1-ol, including its chemical structure, properties, a
detailed experimental protocol for its synthesis, and its potential applications in drug discovery
and development.

Chemical Structure and Properties

The chemical identity and key properties of 3-(Thiophen-2-yl)propan-1-ol are summarized
below.

Structure:

Chemical and Physical Properties
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Property Value Source
CAS Number 19498-72-7 [3]
Molecular Formula C7H100S [3]
Molecular Weight 142.22 g/mol [3]
SMILES C(CC1=CcC=Cs1)CO [3]
Topological Polar Surface Area  20.23 A2 [3]
logP 1.673 [3]
Hydrogen Bond Donors 1 [3]
Hydrogen Bond Acceptors 2 [3]
Rotatable Bonds 3 [3]

Synthesis of 3-(Thiophen-2-yl)propan-1-ol

A common and effective method for the synthesis of 3-(Thiophen-2-yl)propan-1-ol is the

reduction of its corresponding carboxylic acid, 3-(thiophen-2-yl)propanoic acid, using a strong

reducing agent such as lithium aluminum hydride (LiAlH4).[4][5]

Experimental Protocol: Reduction of 3-(Thiophen-2-

yl)propanoic Acid

Materials:

3-(Thiophen-2-yl)propanoic acid

Lithium aluminum hydride (LiAIH4)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dilute sulfuric acid (e.g., 10% H2S0a)

Anhydrous sodium sulfate (Na2S0a)
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e Round-bottom flask
» Reflux condenser

e Dropping funnel

o Magnetic stirrer

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

e Setup: Assemble a dry round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a dropping funnel. Ensure all glassware is thoroughly dried to prevent the
violent reaction of LiAlH4 with water. The entire apparatus should be under an inert
atmosphere (e.g., nitrogen or argon).

o Reagent Preparation: In the round-bottom flask, prepare a suspension of a molar excess
(typically 1.5 to 2 equivalents) of lithium aluminum hydride in anhydrous diethyl ether or THF.

o Addition of Carboxylic Acid: Dissolve 3-(thiophen-2-yl)propanoic acid in a minimal amount of
the same anhydrous solvent. Add this solution dropwise to the stirred suspension of LiAlHa4 at
a rate that maintains a gentle reflux.

» Reaction: After the addition is complete, continue to stir the reaction mixture at room
temperature or with gentle heating for several hours to ensure the reaction goes to
completion.

» Quenching: Cool the reaction mixture in an ice bath. Cautiously and slowly add water
dropwise to quench the excess LiAlHa. This is a highly exothermic reaction that will produce
hydrogen gas, so it must be done with extreme care in a well-ventilated fume hood.
Following the water, add a 15% aqueous solution of sodium hydroxide, followed by more
water until a granular precipitate of aluminum salts is formed.
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o Work-up: Filter the mixture to remove the aluminum salts and wash the precipitate with fresh
solvent. Combine the organic filtrates.

» Extraction: Transfer the filtrate to a separatory funnel and wash it with dilute sulfuric acid and
then with water.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude 3-(Thiophen-2-yl)propan-1-ol can be further purified by
vacuum distillation or column chromatography.

Synthesis Workflow

Quenching (H20, NaOH) Purification (Distillation/Chromatography)

LiAIH4 in dry Ether/THF

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(Thiophen-2-yl)propan-1-ol.

Role in Drug Discovery and Development

While specific biological activities of 3-(Thiophen-2-yl)propan-1-ol are not extensively
documented in publicly available literature, the thiophene scaffold is a key component in
numerous pharmaceuticals. Thiophene-containing compounds exhibit a wide range of
biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer
properties.[1][2]

3-(Thiophen-2-yl)propan-1-ol serves as a valuable building block for the synthesis of more
complex molecules. Its primary alcohol functional group can be readily modified through
oxidation, esterification, or conversion to a leaving group for nucleophilic substitution, allowing
for the introduction of diverse functionalities.
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A closely related compound, (S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol, is a key
intermediate in the synthesis of the antidepressant duloxetine. This highlights the potential of
the 3-(thiophen-2-yl)propan-1-ol core structure in the development of centrally active agents.

Potential Applications in Medicinal Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-(Thiophen-2-
yl)propan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100783#3-thiophen-2-yl-propan-1-ol-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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